Cas no 1593717-66-8 (3-bromo-4-(3-methylbutan-2-yl)oxyoxolane)

• Product Name: 3-bromo-4-(3-methylbutan-2-yl)oxyoxolane
• CAS No: 1593717-66-8
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 5744396
• PubChem ID: 114774709
• Update Time: 2023-11-24

3-bromo-4-(3-methylbutan-2-yl)oxyoxolane Chemical and Physical Properties

Names and Identifiers

• 1593717-66-8
• 3-Bromo-4-[(3-methylbutan-2-yl)oxy]oxolane
• EN300-1133503
• Furan, 3-bromo-4-(1,2-dimethylpropoxy)tetrahydro-
• 3-bromo-4-(3-methylbutan-2-yl)oxyoxolane

• Inchi： 1S/C9H17BrO2/c1-6(2)7(3)12-9-5-11-4-8(9)10/h6-9H,4-5H2,1-3H3
• InChI Key： FVANNLNYIABIOM-UHFFFAOYSA-N
• SMILES： BrC1COCC1OC(C)C(C)C

Computed Properties

• Exact Mass: 236.04119g/mol
• Monoisotopic Mass: 236.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 253.2±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes